N-(1-(furan-2-carbonyl)indolin-6-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C22H18N4O3/c1-14-20(26-10-3-2-6-19(26)23-14)21(27)24-16-8-7-15-9-11-25(17(15)13-16)22(28)18-5-4-12-29-18/h2-8,10,12-13H,9,11H2,1H3,(H,24,27)
• InChI Key: SJCIWLHJOVTNNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NC3=CC4=C(CCN4C(=O)C5=CC=CO5)C=C3
• Molecular Formula: C22H18N4O3
• Molecular Weight: 386.4 g/mol

Description

Indole derivatives, such as the one you’re interested in, have been the focus of many researchers in the study of pharmaceutical compounds for many years. They have been found in many important synthetic drug molecules which bind with high affinity to multiple receptors, making them useful in developing new derivatives.

Molecular Structure Analysis

The indole compound is classified in the family of heterocyclic organic compounds. The indole skeleton has a benzene ring fused to a pyrrole ring. From a chemical point of view, the nitrogen lone electron pair participates in the aromatic ring, and nitrogen does not have alkaline properties.

Mechanism of Action

The presence of carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds.